Cas no 50632-94-5 (Sulfuric acid,monoheptyl ester)

Sulfuric acid,monoheptyl ester structure
50632-94-5 structure
Product Name:Sulfuric acid,monoheptyl ester
CAS No:50632-94-5
MF:C7H16O4S
MW:196.264541625977
CID:385959
PubChem ID:182643
Update Time:2025-04-19

Sulfuric acid,monoheptyl ester Chemical and Physical Properties

Names and Identifiers

    • Sulfuric acid,monoheptyl ester
    • heptyl hydrogen sulfate
    • Sulfuric acid hydrogen heptyl ester
    • 50632-94-5
    • DTXSID00964870
    • Sulfuric acid, monoheptyl ester
    • SCHEMBL374532
    • Heptyl sodium sulfate
    • ?SODIUM N-HEPTYL SULPHATE
    • MDL: MFCD00051524
    • Inchi: 1S/C7H16O4S/c1-2-3-4-5-6-7-11-12(8,9)10/h2-7H2,1H3,(H,8,9,10)
    • InChI Key: MIHVYISIUZTFER-UHFFFAOYSA-N
    • SMILES: S(=O)(=O)(O)OCCCCCCC

Computed Properties

  • Exact Mass: 196.07698
  • Monoisotopic Mass: 196.077
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 7
  • Complexity: 180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 72Ų

Experimental Properties

  • Density: 1.161
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.463
  • PSA: 63.6
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